Cas no 8008-99-9 (Garlic Extract (Contains Diallyl Trisulfide, Technical Grade))

Garlic Extract (Contains Diallyl Trisulfide, Technical Grade) Properties

Names and Identifiers

• Garlic Oil
• FEMA 2503
• GARLIC
• GARLIC OIL, CHINESE
• GARLIC OIL, MEXICAN
• Garlic, ext.
• ALLIUM SATIVUM (GARLIC) BULB EXTRACT
• Allium sativum bulbs
• Allicin
• Garlicextract
• Garlic Extract
• +Expand

• InChIKey： UBAXRAHSPKWNCX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10S3/c1-3-5-7-9-8-6-4-2/h3-4H,1-2,5-6H2
• SMILES： C=CCSSSCC=C

Computed Properties

• Exact Mass: 177.99400

Experimental Properties

• LogP: 3.38800
• PSA: 75.90000
• Refractive Index: n20/D 1.575
• Boiling Point: 150-208 °C
• Flash Point: 47 °C
• Color/Form: Yellow to orange clear volatile essential oil. It has a strong pungent smell and a spicy taste unique to garlic. It has strong bactericidal ability (about 15 times that of phenol).
• Solubility: Soluble in most non-volatile oils and mineral oils, incompletely soluble in ethanol, insoluble in glycerol and propylene glycol.
• Density: 1.083 g/mL at 25 °C

Garlic Extract (Contains Diallyl Trisulfide, Technical Grade) Security Information

• RTECS：LX3154800
• Safety Term：16-36
• Safety Instruction： S16; S36
• Risk Phrases：R10
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Risk Phrases： 10-22

Garlic Extract (Contains Diallyl Trisulfide, Technical Grade) Customs Data

• HS CODE：3301299999
• Customs Data：

  China Customs Code:

  3301299999